1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]piperidine

• IUPAC Name: (2,4-dimethyl-1,3-thiazol-5-yl)-[3-[5-(imidazol-1-ylmethyl)-4-methyl-1,2,4-triazol-3-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C18H23N7OS/c1-12-16(27-13(2)20-12)18(26)25-7-4-5-14(9-25)17-22-21-15(23(17)3)10-24-8-6-19-11-24/h6,8,11,14H,4-5,7,9-10H2,1-3H3
• InChI Key: RCIICWHTDAJTOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)N2CCCC(C2)C3=NN=C(N3C)CN4C=CN=C4
• Molecular Formula: C18H23N7OS
• Molecular Weight: 385.5 g/mol

Description

1. Synthesis Analysis

• Studies involving the synthesis of similar compounds, such as thiazolo[3,2-a]pyridine derivatives, have been conducted. For example, the synthesis of novel thiazolopyridines involved condensations and cyclocondensations of various intermediates, as described by Lamphon et al. (2004) (Lamphon et al., 2004).

2. Molecular Structure Analysis

• The molecular structures of compounds with similarities to the requested compound have been analyzed. Karczmarzyk and Malinka (2004) studied the crystal and molecular structures of related compounds, providing insights into their geometric configurations (Karczmarzyk & Malinka, 2004).

3. Chemical Reactions and Properties

• The synthesis of 1,3-thiazole and 1,3-thiazolo[2,3-c]-1,2,4-triazole derivatives, including reactions and properties, has been researched, highlighting the intricate chemical reactions and properties of such compounds. Abdel‐Aziz et al. (2009) provided details on these chemical reactions (Abdel‐Aziz et al., 2009).

4. Physical Properties Analysis

• Studies on similar compounds, such as those by Stanovnik et al. (2002), offer insights into physical properties like crystal structure and conformation, which are critical in understanding the physical characteristics of the compound of interest (Stanovnik et al., 2002).

5. Chemical Properties Analysis

• The chemical properties of similar compounds have been extensively studied. For instance, Suresh et al. (2016) synthesized novel thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives and analyzed their chemical properties, including antibacterial activity (Suresh et al., 2016).